2',4'-Dimethoxy-2,2,2-trifluoroacetophenone
Description
“2’,4’-Dimethoxy-2,2,2-trifluoroacetophenone” is a chemical compound with the molecular formula C10H9F3O3 and a molecular weight of 234.17 g/mol. It is used for research and development purposes .
Synthesis Analysis
The synthesis of “2’,4’-Dimethoxy-2,2,2-trifluoroacetophenone” can be achieved from Trifluoroacetic anhydride and 1,3-Dimethoxybenzene . Another synthesis method involves the coupling of 3′-trifluoromethyl-2,2,2-trifluoroacetophenone with o-xylene under the catalysis of trifluoromethanesulfonic acid, followed by oxidation of KMnO4 and dehydration .
Molecular Structure Analysis
The molecular structure of “2’,4’-Dimethoxy-2,2,2-trifluoroacetophenone” consists of a trifluoroacetophenone core with two methoxy groups attached to the phenyl ring . The exact structure can be found in various chemical databases .
Chemical Reactions Analysis
“2’,4’-Dimethoxy-2,2,2-trifluoroacetophenone” can undergo asymmetric reduction with optically active Grignard reagent to form 2,2,2-trifluoro-1-phenylethanol . It can also be used as a starting material for the synthesis of fluorinated polymers .
Physical And Chemical Properties Analysis
The melting point of “2’,4’-Dimethoxy-2,2,2-trifluoroacetophenone” is between 48-52 °C (lit.) . The flash point is greater than 230 °F . The polymer films derived from it have good thermal stability with the glass transition temperature of 232–322 °C .
Safety and Hazards
Mechanism of Action
Target of Action
This compound is primarily used for research and development purposes .
Mode of Action
Related compounds such as 2,2,2-trifluoroacetophenone have been used as organocatalysts for the oxidation of tertiary amines and azines to n-oxides .
Biochemical Pathways
It’s worth noting that related compounds have been used in the synthesis of new fluorinated polymers .
Pharmacokinetics
As a research compound, it’s primarily handled with appropriate protective equipment to avoid inhalation, skin contact, and ingestion .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2’,4’-Dimethoxy-2,2,2-trifluoroacetophenone. It’s recommended to store the compound in a cool place, with the container tightly closed in a dry and well-ventilated place .
properties
IUPAC Name |
1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3O3/c1-15-6-3-4-7(8(5-6)16-2)9(14)10(11,12)13/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLMOFSKRLCGLIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)C(F)(F)F)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20399342 |
Source
|
| Record name | 1-(2,4-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20399342 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2',4'-Dimethoxy-2,2,2-trifluoroacetophenone | |
CAS RN |
578-16-5 |
Source
|
| Record name | 1-(2,4-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20399342 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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